Cas no 1820716-71-9 (3-(aminomethyl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide hydrochloride)

• Product Name: 3-(aminomethyl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide hydrochloride
• CAS No: 1820716-71-9
• MDL: MFCD29034122
• CID: 4620828
• PubChem ID: 119057037
• Update Time: 2025-06-09

3-(aminomethyl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide hydrochloride

• MDL： MFCD29034122

Additional information on 3-(aminomethyl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide hydrochloride

3-(aminomethyl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide hydrochloride: A Comprehensive Overview

3-(aminomethyl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide hydrochloride is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1820716-71-9, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecule consists of a benzene ring substituted with an amino methyl group and a sulfonamide moiety, further modified with a 2,2,2-trifluoroethyl group. This combination of functional groups imparts distinct chemical and biological characteristics that make it a valuable candidate for various scientific investigations.

The< strong>N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide moiety is particularly noteworthy as it introduces fluorine atoms into the molecular structure. Fluorinated compounds are well-known for their enhanced metabolic stability and improved binding affinity to biological targets. In recent years, there has been a surge in research focusing on fluorinated sulfonamides due to their potential in drug design. The presence of the< strong>hydrochloride salt form indicates that the compound is stable in this form and may offer better solubility and bioavailability, which are critical factors in pharmaceutical development.

Recent studies have highlighted the< strong>3-(aminomethyl) group's role in facilitating interactions with biological macromolecules. The amino methyl group can act as a hydrogen bond acceptor or donor, making it an excellent candidate for designing molecules that interact with proteins or nucleic acids. This property is particularly relevant in the development of enzyme inhibitors or receptor modulators. The benzene ring itself provides a rigid scaffold that can be further modified to fine-tune the compound's pharmacological properties.

In the realm of medicinal chemistry, sulfonamides have long been recognized for their diverse biological activities. They serve as key intermediates in the synthesis of various therapeutic agents, including antibiotics and anti-inflammatory drugs. The introduction of fluorine atoms into the sulfonamide structure often enhances its pharmacokinetic profile, leading to improved efficacy and reduced side effects. The< strong>hydrochloride form of this compound ensures that it remains stable under standard storage conditions and can be easily handled in laboratory settings.

The< strong>CAS number 1820716-71-9 provides a unique identifier for this compound, facilitating its recognition in scientific literature and patents. Researchers often rely on CAS numbers to ensure the accuracy of their experiments and to stay updated with the latest findings involving this compound. The CAS registry system is maintained by the Chemical Abstracts Service and is widely used by chemists and pharmacologists worldwide.

The synthesis of< strong>3-(aminomethyl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide hydrochloride involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques are employed to introduce the various functional groups while maintaining high yields and purity. The use of fluorinating agents and protecting groups is crucial in ensuring that each step proceeds as intended without unwanted side reactions.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in materials science, where fluorinated compounds are used to develop advanced polymers and coatings with unique properties. Additionally, the< strong>3-(aminomethyl) group can be further functionalized to create complex molecules with tailored biological activities.

In conclusion, 3-(aminomethyl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide hydrochloride, identified by its CAS number 1820716-71-9, is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for drug development, particularly in areas where fluorinated sulfonamides are sought after. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.